Cas no 923186-55-4 (N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]thiophene-2-carboxamide)

• Product Name: N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]thiophene-2-carboxamide
• CAS No: 923186-55-4
• MF: C₂₄H₂₁NO₃S
• MW: 403.493445158005
• CID: 6159049
• PubChem ID: 20931037
• Update Time: 2024-01-05

N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2212-0250
• N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]thiophene-2-carboxamide
• AKOS001955936
• N-[2-(4-tert-butylphenyl)-4-oxochromen-7-yl]thiophene-2-carboxamide
• N-(2-(4-(tert-butyl)phenyl)-4-oxo-4H-chromen-7-yl)thiophene-2-carboxamide
• 923186-55-4

• Inchi： 1S/C24H21NO3S/c1-24(2,3)16-8-6-15(7-9-16)20-14-19(26)18-11-10-17(13-21(18)28-20)25-23(27)22-5-4-12-29-22/h4-14H,1-3H3,(H,25,27)
• InChI Key： FDTKPPGCMPVOLB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C=CC2C(C=C(C3C=CC(=CC=3)C(C)(C)C)OC=2C=1)=O)=O

Computed Properties

• Exact Mass: 403.12421471g/mol
• Monoisotopic Mass: 403.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones